Cas no 1302114-13-1 (1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one)

• Product Name: 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one
• CAS No: 1302114-13-1
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5948620
• PubChem ID: 53537028
• Update Time: 2025-05-20

1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• Z729916190
• AKOS007004247
• EN300-26598141
• 1-{[4-(4-acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one
• 1302114-13-1
• 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one

• Inchi： 1S/C22H25N3O2/c1-17(26)18-7-9-20(10-8-18)24-13-11-23(12-14-24)16-25-21(15-22(25)27)19-5-3-2-4-6-19/h2-10,21H,11-16H2,1H3
• InChI Key： PXYOPDJULSSGRS-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)N1CN1CCN(C2C=CC(C(C)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 363.19467705g/mol
• Monoisotopic Mass: 363.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one

Compound CAS No. 1302114-13-1: 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one

The compound with CAS No. 1302114-13-1, known as 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a piperazine ring and an azetidinone core, which are key structural elements contributing to its biological activity. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer.

The piperazine ring in this compound is a six-membered ring containing two nitrogen atoms, which is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with various biological targets. The 4-(4-Acetylphenyl) substituent attached to the piperazine ring introduces additional aromaticity and hydrophobicity, which may enhance the compound's bioavailability and target selectivity. The azetidinone core, on the other hand, is a four-membered lactam ring that contributes to the molecule's rigidity and stability, potentially influencing its pharmacokinetic properties.

Recent research has focused on the antioxidant properties of this compound, which may play a critical role in protecting cells from oxidative stress—a hallmark of many degenerative diseases. Studies conducted in vitro have demonstrated that 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one exhibits potent radical scavenging activity, suggesting its potential as a neuroprotective agent. Furthermore, preclinical models have shown that this compound can mitigate oxidative damage in neuronal cells, providing a promising avenue for the treatment of Alzheimer's disease and other neurodegenerative conditions.

In addition to its antioxidant effects, this compound has also been investigated for its anticancer activity. Research indicates that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT and MAPK pathways. The ability to selectively target cancer cells while sparing normal cells makes this compound an attractive candidate for anticancer drug development. Recent advancements in nanotechnology have further enhanced its delivery efficiency, enabling targeted drug delivery to tumor sites and minimizing systemic toxicity.

The synthesis of 1-{[4-(4-Acetylphenyl)piperazin-1-yl]methyl}-4-phenylazetidin-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product, making it more feasible for large-scale production. Researchers have also explored green chemistry approaches to reduce the environmental impact of its synthesis, aligning with current trends toward sustainable pharmaceutical manufacturing.

From a pharmacokinetic standpoint, this compound demonstrates favorable absorption and distribution properties, which are essential for effective drug delivery. Studies using animal models have shown that it achieves high concentrations in target tissues while maintaining low systemic toxicity. Its metabolic profile has also been extensively characterized, revealing that it undergoes minimal hepatic metabolism, reducing the risk of drug-drug interactions.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects. Early results are promising, with no major adverse effects reported at therapeutic doses. If successful, this compound could represent a significant advancement in the treatment of both neurodegenerative diseases and cancer, offering patients a new line of defense against these debilitating conditions.

In conclusion, CAS No. 1302114-13-1 stands out as a versatile and biologically active molecule with immense therapeutic potential. Its unique structure, combined with cutting-edge research findings, positions it as a leading candidate in the development of innovative pharmaceuticals. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to make a lasting impact on modern medicine.